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Compound of Interest

Compound Name: Acid Blue 113

Cat. No.: B1203103

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Blue 113, with the CAS number 3351-05-1, is a disazo acid dye known for its extensive
applications in various industrial and scientific fields.[1][2][3] This guide provides a
comprehensive technical overview of Acid Blue 113, encompassing its chemical and physical
properties, synthesis, applications, toxicological profile, and detailed experimental protocols for
its use in research.

Chemical and Physical Properties

Acid Blue 113 is a dark blue to black powder that is soluble in water.[2][4] Its chemical
structure features two azo groups (—N=N-), which are characteristic of azo dyes, and sulfonic
acid groups that impart water solubility and allow it to bind to substrates with cationic sites.
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Property Value References
CAS Number 3351-05-1

Molecular Formula C32H21Ns5Na206S:2

Molecular Weight 681.65 g/mol

Appearance Dark blue to black powder

Solubility Soluble in water

Amax 566 nm

218000 at 563-569 nm in H20

Extinction Coefficient (€)
at 0.02 g/L

Synthesis

The synthesis of Acid Blue 113 is a multi-step process involving diazotization and coupling
reactions.

Logical Relationship of Synthesis:

3-Aminobenzenesulfonic acid Diazotization & Coupling

l Intermediate 1 Diazotization & Coupling

A
Naphthalen-1-amine | [ > Acid Blue 113

8-(Phenylamino)naphthalen-1-ol

Click to download full resolution via product page

Caption: Synthesis pathway of Acid Blue 113.

Applications
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Acid Blue 113 has a wide range of applications owing to its coloring properties and chemical
structure.

o Textile Industry: It is extensively used for dyeing protein fibers such as wool and silk, as well
as polyamides like nylon.

o Leather and Paper Industries: It is also utilized in the dyeing of leather and for paper
coloring.

 Biological Staining: While its use as a specific histological stain is not well-documented in
scientific literature, it is mentioned for "biological shading" and "biological coloring,” which
likely pertains to the dyeing of materials of biological origin.

o Research Applications: In recent years, Acid Blue 113 has been employed as a model
compound in environmental research, particularly in studies focused on the biodegradation
and adsorption of textile dyes from wastewater.

Experimental Protocols

Biodegradation of Acid Blue 113 by Staphylococcus
lentus

This protocol is based on studies investigating the microbial degradation of Acid Blue 113.

Experimental Workflow:

‘M oooooo decolorization by UV-Vis spec\ropho(ometry‘

Inoculate S. lentus in nutrient broth ‘7{ Incubate to prepare inoculum ‘—>‘\mroduce inoculum to degradation medium containing Acid Blue 113}7){Incuha{e under controlled conditions (e.g., 37°C, static or shaking)|

‘Ana\yze degradation products by HPLC, FT-IR, and GCVMS‘

Click to download full resolution via product page

Caption: Workflow for Acid Blue 113 biodegradation.
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Methodology:
e Inoculum Preparation: Cultivate Staphylococcus lentus in a suitable nutrient broth.

o Degradation Medium: Prepare a minimal salt medium supplemented with a carbon source
(e.q., glucose) and yeast extract. Add Acid Blue 113 to the desired concentration.

 Inoculation and Incubation: Inoculate the degradation medium with the prepared S. lentus
culture. Incubate the flasks under either static or shaking conditions at a controlled
temperature.

» Monitoring Decolorization: Periodically withdraw aliquots from the culture. Centrifuge to
remove bacterial cells and measure the absorbance of the supernatant at the Amax of Acid
Blue 113 (566 nm) using a UV-Vis spectrophotometer. The percentage of decolorization can
be calculated using the formula: Decolorization (%) = [(Initial Absorbance - Final
Absorbance) / Initial Absorbance] x 100

e Analysis of Degradation Products: After significant decolorization, extract the metabolites
from the culture medium using a suitable solvent (e.g., ethyl acetate). Analyze the extracted
compounds using High-Performance Liquid Chromatography (HPLC), Fourier-Transform
Infrared Spectroscopy (FT-IR), and Gas Chromatography-Mass Spectrometry (GC-MS) to
identify the degradation products.

Signaling Pathway (Biodegradation):

The biodegradation of Acid Blue 113 by Staphylococcus lentus involves the enzymatic
cleavage of the azo bonds.

Acid Blue 113
[

oo ; Cleavage of Azo Bonds >| Aromatic Amines >| Further Degradation

Azoreductase (from S. lentus)

Click to download full resolution via product page
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Caption: Biodegradation pathway of Acid Blue 113.

Adsorption of Acid Blue 113 from Aqueous Solution

This protocol outlines a general procedure for studying the removal of Acid Blue 113 from
water using an adsorbent material.

Methodology:

e Preparation of Adsorbent: Prepare the chosen adsorbent material (e.g., activated carbon,
biomass). This may involve washing, drying, and sieving to obtain a uniform particle size.

» Batch Adsorption Experiments:

[¢]

Prepare stock solutions of Acid Blue 113 of known concentrations.

o In a series of flasks, add a fixed amount of the adsorbent to a known volume of the dye
solution with a specific initial concentration.

o Agitate the flasks at a constant speed and temperature for a predetermined period to
reach equilibrium.

o Investigate the effect of various parameters such as pH, adsorbent dose, initial dye
concentration, and contact time by systematically varying one parameter while keeping
others constant.

e Analysis: After the desired contact time, separate the adsorbent from the solution by filtration
or centrifugation. Determine the final concentration of Acid Blue 113 in the supernatant
using a UV-Vis spectrophotometer at its Amax.

o Data Analysis: Calculate the amount of dye adsorbed per unit mass of adsorbent (ge) and
the percentage of dye removal. Analyze the data using adsorption isotherm models (e.qg.,
Langmuir, Freundlich) and kinetic models (e.g., pseudo-first-order, pseudo-second-order) to
understand the adsorption mechanism.

Toxicological Information

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1203103?utm_src=pdf-body
https://www.benchchem.com/product/b1203103?utm_src=pdf-body
https://www.benchchem.com/product/b1203103?utm_src=pdf-body
https://www.benchchem.com/product/b1203103?utm_src=pdf-body
https://www.benchchem.com/product/b1203103?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The toxicological data for Acid Blue 113 is not extensively detailed in publicly available

literature.
Parameter Finding References
Acute Oral Toxicity (LD50) No data available/Unlisted

Acute Dermal Toxicity (LD50) No data available

Skin Irritation May cause skin irritation

Eye Irritation Causes serious eye irritation

Aquatic Toxicit Harmful to aquatic life with
uatic Toxici
d Y long-lasting effects

Note: Due to the lack of specific LD50 values, caution should be exercised when handling Acid
Blue 113. Appropriate personal protective equipment, including gloves and safety glasses,
should be worn.

Conclusion

Acid Blue 113 is a versatile diazo dye with significant industrial applications. For the scientific
community, it serves as a valuable model compound for research in bioremediation and
environmental science. While comprehensive toxicological data is limited, the available
information indicates that it should be handled with care. The experimental protocols provided
in this guide offer a foundation for researchers to further investigate the properties and
applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. Acid blue 113, C.I.Acid blue 113 [xcwydyes.com]

3. ACID BLUE 113|CAS NO.3351-05-1 [chinainterdyes.com]

4. Saureblau 113 Dye content 50 % | Sigma-Aldrich [sigmaaldrich.com]

 To cite this document: BenchChem. [Acid Blue 113 (CAS 3351-05-1): An In-depth Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203103#acid-blue-113-cas-number-3351-05-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt
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